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Compound of Interest

Compound Name: chromium(2+);prop-1-ene

CAS No.: 2450-48-8

Cat. No.: B14754584 Get Quote

Executive Summary & Scientific Rationale
Chromium(II) (

) species are among the most aggressively air-sensitive transition metal complexes used in
catalysis. Unlike stable Cr(III) salts, Cr(II) precursors (such as Chromocene, Chromium(II)
chloride, or Bis(allyl)chromium(II)) possess a strong reducing potential (

V for

).

In the context of propylene polymerization, these precursors function as the "active site

generators." Any exposure to molecular oxygen or moisture triggers an irreversible oxidation to

thermodynamically stable, catalytically dead Cr(III) oxide species. Consequently, the handling

of these materials requires a hermetic chain of custody—from storage to reactor injection.

Key Chemical Indicator:

Active Cr(II): Typically Blue, Violet, or Deep Red (High-spin Jahn-Teller distorted systems).

Oxidized Cr(III): Typically Green or Brown.
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Note: If your precursor turns green upon dissolution, the experiment is compromised.

Facility & Equipment Prerequisites
The Inert Environment (Glovebox vs. Schlenk)
For Cr(II) organometallics, a glovebox is superior to Schlenk lines for solid handling, while

Schlenk lines are preferred for solvent transfers and variable-pressure reactions.

Parameter Glovebox Specification Schlenk Line Specification

Atmosphere
Argon (preferred) or Nitrogen

(4.8 grade min)

Argon (heavier than air,

blankets solution)

Oxygen Limit < 0.5 ppm (Critical)
N/A (Dependent on vacuum

quality)

Moisture Limit < 0.5 ppm
N/A (Dependent on trap

efficiency)

Regeneration
Catalyst bed regeneration

weekly

Liquid N₂ traps filled

continuously

Static Control
Ionizing fan (Cr(II) powders are

static-prone)
Antistatic gun for glassware

Glassware Preparation (The "3x Flame" Rule)
Cr(II) precursors will scavenge moisture adsorbed on glass walls.

Bake: Oven-dry glassware at 140°C for >4 hours.

Assemble: Assemble hot under inert gas flow.

Flame Dry: While under high vacuum (<10⁻³ mbar), heat the glass with a Bunsen burner

(yellow flame) until the sodium D-line (orange glow) appears. Cycle vacuum/argon purge 3

times.

Solvent Purification Protocol
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Standard HPLC-grade solvents are insufficient. Cr(II) requires hyper-dry solvents.

The Getter System
Do not rely solely on alumina columns. A secondary chemical drying step is mandatory for

Cr(II) work.

Toluene/Pentane/Hexane: Reflux over Sodium/Benzophenone.

Visual Check: Must be deep purple (ketyl radical). If blue, it is dry; if purple, it is hyper-dry.

If yellow/colorless, water is present.

THF/Ethers: Reflux over Sodium/Benzophenone.

Dichloromethane: Reflux over Calcium Hydride (

).

Degassing (Freeze-Pump-Thaw)
Oxygen solubility in organic solvents is sufficient to kill Cr(II) catalysts. Sparging is inadequate.

Protocol:

Freeze solvent in a Schlenk flask using Liquid

.

Open to high vacuum for 5-10 minutes (remove headspace gas).

Close flask, thaw in warm water bath (release dissolved gas).

Repeat 3 times until no bubbles evolve during thaw.

Experimental Protocol: Handling & Synthesis
Workflow Logic
The following diagram illustrates the critical path for handling Cr(II) precursors without

deactivation.
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Figure 1: Critical path for maintaining Cr(II) integrity. Note the visual QC step.

Step-by-Step Protocol: Preparing a Cr(II) Catalyst
Solution
Objective: Prepare a solution of Chromocene (

) or similar precursor for injection into a polymerization reactor.

Materials:

Cr(II) Precursor (e.g., Chromocene).[1][2]

Dried/Degassed Toluene.[1]

Schlenk flask (50 mL) with septum.

Cannula (stainless steel, double-tipped).

Procedure:

Solid Transfer (Glovebox):

Bring the Schlenk flask into the glovebox via the antechamber (evacuate/refill x3).

Weigh the Cr(II) precursor into the flask. Note: Chromocene sublimes; keep the container

closed when not weighing.

Seal the flask with a rubber septum (secured with copper wire) and close the stopcock.
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Remove from glovebox.

Manifold Connection (Schlenk Line):

Connect the flask to the Schlenk line.

Cycle: Evacuate the hose (not the flask yet) and backfill with Argon 3 times.

Open the flask stopcock to Argon. Do not apply vacuum to the solid Cr(II) precursor (it

may sublime into the manifold).

Solvent Addition (Cannula Transfer):

Insert a cannula into the source solvent flask (under positive Ar pressure).

Purge the cannula needle by allowing a small stream of solvent to eject.

Pierce the septum of the Cr(II) flask.

Transfer the required volume of solvent.

Observation: The solution should turn deep red/violet immediately.

Reactor Injection:

Use a gas-tight syringe (flushed with Ar 3 times) or direct cannula pressure transfer to

move the catalyst solution to the polymerization reactor.

Dead Volume: Account for catalyst left in the transfer line; flush with pure solvent if

necessary.

Troubleshooting & Validation
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Observation Diagnosis Corrective Action

Solution turns Green/Brown Oxidation to Cr(III)
ABORT. Check Ar quality, leak

test manifold.

Precipitate forms Solubility limit or hydrolysis

Add polar co-solvent (if

compatible) or check solvent

dryness.

Slow Polymerization Partial deactivation

Increase scavenger (e.g.,

TEAL/MAO) concentration in

reactor before Cr injection.

Static Cling Dry atmosphere
Use an anti-static gun; do not

use plastic spatulas.

Safety & Toxicology
Hazard: Chromium(II) compounds are potential carcinogens (if oxidized to Cr(VI) in vivo) and

often pyrophoric.

Pyrophoricity: Solid Chromocene can ignite in air.[1] Keep a beaker of sand nearby in the

glovebox.

Deactivation: Quench all Cr(II) waste with Isopropanol followed by water under a fume hood.

The color will change to green (Cr(III)), indicating it is safe for standard hazardous waste

disposal.

PPE: Flame-resistant lab coat, nitrile gloves (double gloved), and safety glasses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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